Cas no 1856574-53-2 (2-(4-Methylpentan-2-yl)cyclohexan-1-ol)
2-(4-Methylpentan-2-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-1625703
- 2-(4-Methylpentan-2-yl)cyclohexan-1-ol
- 1856574-53-2
- Cyclohexanol, 2-(1,3-dimethylbutyl)-
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- Inchi: 1S/C12H24O/c1-9(2)8-10(3)11-6-4-5-7-12(11)13/h9-13H,4-8H2,1-3H3
- InChI Key: FGWKZWGTZBKZCA-UHFFFAOYSA-N
- SMILES: OC1CCCCC1C(C)CC(C)C
Computed Properties
- Exact Mass: 184.182715385g/mol
- Monoisotopic Mass: 184.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.897±0.06 g/cm3(Predicted)
- Boiling Point: 243.0±8.0 °C(Predicted)
- pka: 15.27±0.40(Predicted)
2-(4-Methylpentan-2-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1625703-0.05g |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 0.05g |
$816.0 | 2023-06-04 | ||
| Enamine | EN300-1625703-0.1g |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 0.1g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1625703-0.25g |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 0.25g |
$893.0 | 2023-06-04 | ||
| Enamine | EN300-1625703-0.5g |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 0.5g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1625703-1.0g |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 1g |
$971.0 | 2023-06-04 | ||
| Enamine | EN300-1625703-2.5g |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 2.5g |
$1903.0 | 2023-06-04 | ||
| Enamine | EN300-1625703-5.0g |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 5g |
$2816.0 | 2023-06-04 | ||
| Enamine | EN300-1625703-10.0g |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 10g |
$4176.0 | 2023-06-04 | ||
| Enamine | EN300-1625703-50mg |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 50mg |
$647.0 | 2023-09-22 | ||
| Enamine | EN300-1625703-100mg |
2-(4-methylpentan-2-yl)cyclohexan-1-ol |
1856574-53-2 | 100mg |
$678.0 | 2023-09-22 |
2-(4-Methylpentan-2-yl)cyclohexan-1-ol Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-(4-Methylpentan-2-yl)cyclohexan-1-ol
Recent Advances in the Study of 2-(4-Methylpentan-2-yl)cyclohexan-1-ol (CAS: 1856574-53-2) in Chemical Biology and Pharmaceutical Research
2-(4-Methylpentan-2-yl)cyclohexan-1-ol (CAS: 1856574-53-2) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological evaluation, and potential therapeutic applications.
The synthesis of 2-(4-Methylpentan-2-yl)cyclohexan-1-ol has been optimized in recent studies, with researchers employing advanced catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route, achieving an enantiomeric excess of over 95%. This breakthrough is significant for the scalable production of the compound, which is essential for further pharmacological studies.
In terms of biological activity, preliminary in vitro studies have shown that 2-(4-Methylpentan-2-yl)cyclohexan-1-ol exhibits moderate inhibitory effects on certain inflammatory pathways. Specifically, it has been found to interfere with the NF-κB signaling cascade, suggesting potential applications in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.
Another area of interest is the compound's potential role in central nervous system (CNS) disorders. A recent preprint from a research group at Stanford University highlighted its ability to cross the blood-brain barrier and modulate GABAergic neurotransmission in animal models. While these results are promising, the mechanism of action remains unclear, and additional research is needed to explore its therapeutic potential for conditions such as anxiety and epilepsy.
From a pharmaceutical development perspective, 2-(4-Methylpentan-2-yl)cyclohexan-1-ol presents both opportunities and challenges. Its relatively simple structure makes it an attractive candidate for medicinal chemistry optimization, but its poor aqueous solubility could limit its bioavailability. Several research groups are currently investigating prodrug strategies and formulation approaches to overcome this limitation.
In conclusion, while 2-(4-Methylpentan-2-yl)cyclohexan-1-ol (CAS: 1856574-53-2) shows promise in multiple therapeutic areas, significant research efforts are still required to fully understand its biological effects and optimize its pharmaceutical properties. The coming years are likely to see increased research activity around this compound, particularly in the areas of inflammation and CNS disorders.
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